1-(Nitromethyl)cyclohexaneacetic Acid-d4 Methyl Ester
1-(Nitromethyl)cyclohexaneacetic Acid-d4 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1246815-71-3
VCID:
VC0131192
InChI:
InChI=1S/C10H17NO4/c1-15-9(12)7-10(8-11(13)14)5-3-2-4-6-10/h2-8H2,1H3/i7D2,8D2
SMILES:
COC(=O)CC1(CCCCC1)C[N+](=O)[O-]
Molecular Formula:
C10H17NO4
Molecular Weight:
219.273
1-(Nitromethyl)cyclohexaneacetic Acid-d4 Methyl Ester
CAS No.: 1246815-71-3
Reference Standards
VCID: VC0131192
Molecular Formula: C10H17NO4
Molecular Weight: 219.273
| CAS No. | 1246815-71-3 |
|---|---|
| Product Name | 1-(Nitromethyl)cyclohexaneacetic Acid-d4 Methyl Ester |
| Molecular Formula | C10H17NO4 |
| Molecular Weight | 219.273 |
| IUPAC Name | methyl 2,2-dideuterio-2-[1-[dideuterio(nitro)methyl]cyclohexyl]acetate |
| Standard InChI | InChI=1S/C10H17NO4/c1-15-9(12)7-10(8-11(13)14)5-3-2-4-6-10/h2-8H2,1H3/i7D2,8D2 |
| Standard InChIKey | PYFQWDMBAIDELB-OSEHSPPNSA-N |
| SMILES | COC(=O)CC1(CCCCC1)C[N+](=O)[O-] |
| Last Modified | Aug 20 2021 |
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